N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-fluorobenzamide

Specification

• CAS No.: 941885-78-5
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.37
• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-fluorobenzamide
• Standard InChI: InChI=1S/C16H15FN2O3S/c17-15-5-2-1-4-14(15)16(20)18-12-6-8-13(9-7-12)19-10-3-11-23(19,21)22/h1-2,4-9H,3,10-11H2,(H,18,20)
• Standard InChI Key: RIPCSODMZMOFPT-UHFFFAOYSA-N
• SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F

Introduction

The compound N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-fluorobenzamide is a synthetic organic molecule that incorporates a 1,1-dioxidoisothiazolidin-2-yl moiety linked to a phenyl ring, which is further connected to a 2-fluorobenzamide group. This structure suggests potential applications in medicinal chemistry due to its complex and functionalized nature.

Biological Activity and Applications

While specific biological activity data for N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-fluorobenzamide is not available, compounds with similar structural motifs have shown promise in various biological assays. For example, derivatives of thiazoles and isothiazoles have been explored for antimicrobial and anticancer activities.

Related Compounds and Their Activities

• N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have demonstrated antimicrobial and anticancer properties.

• 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione exhibits antimitotic activity against human tumor cells.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Weight	Biological Activity
N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-(4-methoxybenzyl)oxalamide	403.5 g/mol	Not specified
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives	Not specified	Antimicrobial and anticancer
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Antimitotic activity